Cas no 63434-11-7 (N1,N3-Bis2-(3,4-dimethoxyphenyl)ethyl-N1,N3-dimethyl-1,3-propanediamine Dihydrochloride)

• Product Name: N1,N3-Bis2-(3,4-dimethoxyphenyl)ethyl-N1,N3-dimethyl-1,3-propanediamine Dihydrochloride
• CAS No: 63434-11-7
• MF: C₂₅H₄₀Cl₂N₂O₄
• MW: 503.502105712891
• CID: 1068993
• Update Time: 2023-11-22

N1,N3-Bis2-(3,4-dimethoxyphenyl)ethyl-N1,N3-dimethyl-1,3-propanediamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imp. A (EP) as Dihydrochloride: N,N'-Bis[2-(3,4-dimethoxyphenyl)ethyl]-N,N'-dimethylpropane-1,3-diamineDihydrochloride
• N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]-N,N'-dimethylpropane-1,3-diamine;dihydrochloride
• N,N'-Bis[2-(3,4-dimethoxyphenyl)ethyl]-N,N'-dimethylpropane-1,3-diamine Dihydrochloride
• CID 129318325
• N,N'-Vis[2-(3,4-dimethoxyphenyl)ethyl]-N,N'-dimethyl-1,3-propanediamine dihydrochloride
• N,N'-Bis[2-(3,4-dimethoxyphenyl)ethyl]-N,N'-dimethyl-1,3-propanediamine dihydrochloride
• Verapamil EP Impurity A DiHCl
• Verapamil EP Impurity A
• Verapamil Impurity 1（Verapamil EP Impurity A）
• N,N'-Bis[2-(3,4-dimethoxyphenyl)eth
• N1,N3-bis(3,4-dimethoxyphenethyl)-N1,N3-dimethylpropane-1,3-diamine
• N1,?N3-?Bis[2-?(3,?4-?dimethoxyphenyl)?ethyl]?-?N1,?N3-?dimethyl-1,3-propanediamineDihydrochloride
• N1,N3-Bis2-(3,4-dimethoxyphenyl)ethyl-N1,N3-dimethyl-1,3-propanediamine Dihydrochloride

• Inchi： 1S/C25H38N2O4.2ClH/c1-26(16-12-20-8-10-22(28-3)24(18-20)30-5)14-7-15-27(2)17-13-21-9-11-23(29-4)25(19-21)31-6;;/h8-11,18-19H,7,12-17H2,1-6H3;2*1H
• InChI Key： MTMGMTAFQWFNKR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=C(C=CC(=C1)CCN(C)CCCN(C)CCC1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 427
• Topological Polar Surface Area: 43.4

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)